Methyl 2-chloro-6-ethoxynicotinate
Overview
Description
Methyl 2-chloro-6-ethoxynicotinate is a chemical compound with the CAS Number: 888740-55-4 . It has a molecular weight of 215.64 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 24 bonds . These include 14 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), 1 ether (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
This compound has a molecular weight of 215.64 . The compound is stored at a temperature of 2-8°C .Scientific Research Applications
Herbicide Metabolism and Environmental Impact
One study focuses on the metabolism of chloroacetamide herbicides, such as acetochlor and butachlor, which are used in agriculture. These compounds undergo complex metabolic pathways, involving the production of metabolites like 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA), leading to potential carcinogenic effects. This research contributes to understanding the environmental and health impacts of these herbicides and their metabolites (Coleman, Linderman, Hodgson, & Rose, 2000).
Synthesis of Pharmaceutical Compounds
Another area of application is in the development of pharmaceuticals. For instance, the synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, which is crucial for preventing thrombosis, involves the coupling of ethyl 6-chloro-5-cyano-2-methylnicotinate with other compounds. This synthesis supports preclinical and clinical studies, demonstrating the compound's importance in drug development (Andersen et al., 2013).
Development of Chemical Synthesis Methods
Research also extends to the improvement of chemical synthesis methods. For example, the first synthesis of methyl 2-amino-6-methoxynicotinate, a building block for fused 2-pyridones, was reported using a combination of microwave and flow reaction technologies. This methodological development enhances the efficiency and selectivity of synthesizing valuable chemical intermediates (Jeges et al., 2011).
Optical and Material Sciences
In the field of optical and material sciences, the synthesis and characterization of aluminum and zinc complexes with substituted 2-styryl-8-quinolinols, derived from reactions involving similar chemical structures, have been studied. These complexes exhibit enhanced thermal stability and optical properties, relevant for applications in organic light-emitting diodes (OLEDs) and other photonic devices (Barberis & Mikroyannidis, 2006).
Safety and Hazards
The safety information available indicates that Methyl 2-chloro-6-ethoxynicotinate is a compound that requires careful handling. It has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
methyl 2-chloro-6-ethoxypyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO3/c1-3-14-7-5-4-6(8(10)11-7)9(12)13-2/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLZVXJYAXMLBIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=C(C=C1)C(=O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101249511 |
Source
|
| Record name | Methyl 2-chloro-6-ethoxy-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101249511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
888740-55-4 |
Source
|
| Record name | Methyl 2-chloro-6-ethoxy-3-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=888740-55-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-chloro-6-ethoxy-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101249511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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